2-((6-Amino-2-methylpyrimidin-4-yl)(ethyl)amino)ethan-1-ol

• IUPAC Name: 2-[(6-amino-2-methylpyrimidin-4-yl)-ethylamino]ethanol
• InChI: InChI=1S/C9H16N4O/c1-3-13(4-5-14)9-6-8(10)11-7(2)12-9/h6,14H,3-5H2,1-2H3,(H2,10,11,12)
• InChI Key: VTYIKSOOOXPSJF-UHFFFAOYSA-N
• Canonical SMILES: CCN(CCO)C1=NC(=NC(=C1)N)C
• Molecular Formula: C9H16N4O
• Molecular Weight: 196.25 g/mol

Description

2-((6-Amino-2-methylpyrimidin-4-yl)(ethyl)amino)ethan-1-ol, commonly referred to as 2-AEME, is a synthetic compound which has been studied for its potential applications in scientific research. 2-AEME is a member of the pyrimidine family of organic compounds, and has been shown to have a variety of biochemical and physiological effects.

Scientific Research Applications

Plant Biology and Ethylene Research

• Ethylene Precursors in Plant Biology : Research on 1-aminocyclopropane-1-carboxylic acid (ACC) explores its role beyond being a precursor to ethylene, highlighting its significance in plant growth and stress response mechanisms (B. V. D. Poel & D. Straeten, 2014). Such studies provide insights into how small molecular compounds can influence plant hormone biology and agricultural productivity.

Environmental Toxicology

• Toxicity and Environmental Fate of Chlorinated Solvents : Research into compounds like DDT and its metabolites DDE emphasizes the importance of understanding the environmental persistence and endocrine-disrupting potential of chemical compounds (M. Burgos-Aceves et al., 2021). This area of study is crucial for assessing the ecological and human health impacts of chemical exposures.

Food Science

• Impact of Chemical Compounds on Food Quality : Investigations into ethyl carbamate in foods and beverages highlight the need to understand the occurrence, formation mechanisms, and health implications of chemical compounds in food (J. Weber & V. Sharypov, 2009). Such research is essential for ensuring food safety and regulatory compliance.

Analytical Chemistry and Biomarker Research

• Biomarkers for Tobacco Exposure and Cancer Risk : Studies measuring human urinary carcinogen metabolites offer a practical approach to understand the links between chemical exposures (such as tobacco) and cancer, demonstrating the role of analytical chemistry in public health (S. Hecht, 2002).